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Compound of Interest

Compound Name: Ferroptosis-IN-3

Cat. No.: B15138918 Get Quote

For researchers, scientists, and drug development professionals utilizing Ferroptosis-IN-3,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step information for the safe handling and

disposal of this novel ferroptosis inhibitor.

Ferroptosis-IN-3, also identified as Compound 25, is a recently developed 4-hydroxyl pyrazole

derivative that has shown potent activity as a ferroptosis inhibitor.[1] To facilitate its safe

management, it is crucial to understand its chemical identity and associated handling

requirements.

Chemical and Safety Data Overview
A comprehensive understanding of a compound's properties is the foundation of safe

laboratory practices. The following table summarizes the key identification and safety

information for Ferroptosis-IN-3.
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Identifier Value Reference

Chemical Name

5-(4-chlorophenyl)-4-(2,4-

dihydroxyphenyl)-1H-pyrazol-

3-ol

[1]

CAS Number 3017222-33-9 [1]

Molecular Formula C15H11ClN2O2 [1]

Primary Hazard

Research compound with

limited safety data available.

Assume it is hazardous.

General Precaution

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

General Laboratory Safety

Guidelines

Proper Disposal Procedures for Ferroptosis-IN-3
The disposal of Ferroptosis-IN-3, as with any laboratory chemical, must be conducted in a

manner that ensures the safety of personnel and minimizes environmental impact. The

following step-by-step protocol should be followed:

Step 1: Waste Segregation and Collection

Solid Waste:

Collect any solid Ferroptosis-IN-3 waste, including unused compound and contaminated

materials (e.g., weigh boats, contaminated paper towels), in a designated, clearly labeled

hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid.

The label should include the words "Hazardous Waste," the full chemical name "5-(4-

chlorophenyl)-4-(2,4-dihydroxyphenyl)-1H-pyrazol-3-ol," the CAS number "3017222-33-9,"

and the approximate amount of waste.

Liquid Waste:
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Solutions containing Ferroptosis-IN-3 should be collected in a separate, labeled

hazardous waste container for liquid chemical waste.

Do not mix with other incompatible waste streams.

The container should be securely sealed to prevent leaks or spills.

The label should include the same information as for solid waste, along with the solvent(s)

used.

Step 2: Storage of Hazardous Waste

Store the designated hazardous waste containers in a well-ventilated, secure area, away

from general laboratory traffic.

Ensure the storage area is segregated from incompatible chemicals.

Maintain a log of the waste generated.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

Ferroptosis-IN-3 waste.

Provide the EHS or contractor with a detailed inventory of the waste, including the chemical

name, CAS number, and quantity.

Follow all institutional and local regulations for the packaging and handover of hazardous

waste.

Important Considerations:

Do not dispose of Ferroptosis-IN-3 down the drain or in the regular trash.

Do not attempt to neutralize or treat the chemical waste unless you are a trained

professional with a specific, approved protocol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15138918?utm_src=pdf-body
https://www.benchchem.com/product/b15138918?utm_src=pdf-body
https://www.benchchem.com/product/b15138918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, immediately alert your supervisor and follow your laboratory's established

spill response procedure. This typically involves containing the spill with an absorbent

material, wearing appropriate PPE, and decontaminating the area.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance overview of the proper disposal process, the following workflow

diagram has been generated.

Ferroptosis-IN-3 Disposal Workflow
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Caption: Workflow for the proper disposal of Ferroptosis-IN-3.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Ferroptosis-IN-3, fostering a secure laboratory environment and protecting our ecosystem.

Always consult your institution's specific safety and disposal guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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